Cas no 56252-83-6 (1-Octadecanone,1-(4-methyl-1-piperazinyl)-)

• Product Name: 1-Octadecanone,1-(4-methyl-1-piperazinyl)-
• CAS No: 56252-83-6
• MF: C₂₃H₄₆N₂O
• MW: 366.624146938324
• CID: 386436
• PubChem ID: 550877
• Update Time: 2025-04-19

1-Octadecanone,1-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanone,1-(4-methyl-1-piperazinyl)-
• 1-(4-methylpiperazin-1-yl)octadecan-1-one
• 1-Methyl-4-stearoylpiperazine
• ETH 2043
• Piperazine, 1-methyl-4-(1-oxooctadecyl)- (9CI)
• Piperazine, 1-methyl-4-(1-oxooctadecyl)-
• 56252-83-6
• SCHEMBL8973186
• BOQIMZOMIHDXGR-UHFFFAOYSA-N
• 1-Methyl-4-stearoylpiperazine #
• DTXSID20338736

• Inchi： 1S/C23H46N2O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)25-21-19-24(2)20-22-25/h3-22H2,1-2H3
• InChI Key： BOQIMZOMIHDXGR-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)N1CCN(C)CC1

Computed Properties

• Exact Mass: 366.36128
• Monoisotopic Mass: 366.361014095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55